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4-(4-chlorophenyl)-6-[hydroxy(4-morpholinyl)amino]-7-mercapto-3H-1,2,5-triazepin-3-one 4-(4-chlorophenyl)-6-[hydroxy(4-morpholinyl)amino]-7-mercapto-3H-1,2,5-triazepin-3-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0385741
InChI: InChI=1S/C14H14ClN5O3S/c15-10-3-1-9(2-4-10)11-13(21)17-18-14(24)12(16-11)20(22)19-5-7-23-8-6-19/h1-4H,5-8H2,(H,17,21)(H,18,24)/b20-12+
SMILES: C1COCCN1[N+](=C2C(=S)NNC(=O)C(=N2)C3=CC=C(C=C3)Cl)[O-]
Molecular Formula: C14H14ClN5O3S
Molecular Weight: 367.8g/mol

4-(4-chlorophenyl)-6-[hydroxy(4-morpholinyl)amino]-7-mercapto-3H-1,2,5-triazepin-3-one

CAS No.:

Cat. No.: VC0385741

Molecular Formula: C14H14ClN5O3S

Molecular Weight: 367.8g/mol

* For research use only. Not for human or veterinary use.

4-(4-chlorophenyl)-6-[hydroxy(4-morpholinyl)amino]-7-mercapto-3H-1,2,5-triazepin-3-one -

Specification

Molecular Formula C14H14ClN5O3S
Molecular Weight 367.8g/mol
IUPAC Name 6-(4-chlorophenyl)-N-morpholin-4-yl-7-oxo-3-sulfanylidene-1,2-dihydro-1,2,5-triazepin-4-imine oxide
Standard InChI InChI=1S/C14H14ClN5O3S/c15-10-3-1-9(2-4-10)11-13(21)17-18-14(24)12(16-11)20(22)19-5-7-23-8-6-19/h1-4H,5-8H2,(H,17,21)(H,18,24)/b20-12+
Standard InChI Key APPLBSFPFMBPTR-UDWIEESQSA-N
SMILES C1COCCN1[N+](=C2C(=S)NNC(=O)C(=N2)C3=CC=C(C=C3)Cl)[O-]

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